(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride
Description
The compound “(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride” is a chemical substance with the CAS number 2648861-38-3 . More detailed information about its chemical properties, structure, melting point, boiling point, density, molecular formula, molecular weight, physical properties, and toxicity information can be found on various chemical databases .
Physical And Chemical Properties Analysis
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride involves the conversion of the starting material, cyclohexane, into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexane", "Methylmagnesium bromide", "Isopropyl chloride", "Sulfonyl chloride" ], "Reaction": [ "Step 1: Cyclohexane is reacted with methylmagnesium bromide to form (1R,2S,5R)-5-methylcyclohexane.", "Step 2: (1R,2S,5R)-5-methylcyclohexane is then reacted with isopropyl chloride to form (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane.", "Step 3: Finally, (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane is reacted with sulfonyl chloride to form (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride." ] } | |
CAS RN |
2648861-38-3 |
Molecular Formula |
C10H19ClO2S |
Molecular Weight |
238.8 |
Purity |
95 |
Origin of Product |
United States |
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